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Introduction

The emergence of N-nitroso compounds as potential impurities in pharmaceutical products has
become a significant focus for regulatory agencies and the pharmaceutical industry worldwide.
N-nitroso-ramipril, a nitrosamine derivative of the angiotensin-converting enzyme (ACE)
inhibitor ramipril, is a notable example of a nitrosamine drug substance-related impurity
(NDSRI). This technical guide provides an in-depth overview of the sources of N-nitroso-
ramipril contamination, its formation mechanisms, risk assessment, and analytical
methodologies for its detection and quantification.

Core Concepts: Formation and Risk Assessment

N-nitroso-ramipril is formed from the reaction of the secondary amine functional group within
the ramipril molecule with a nitrosating agent.[1][2] The primary sources of nitrosating agents in
pharmaceutical manufacturing are nitrite impurities present in raw materials and excipients.[3]
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Signaling Pathway for N-Nitroso-Ramipril Formation

The formation of N-nitroso-ramipril is a chemical reaction rather than a biological signaling
pathway. The key components and steps are outlined below.
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Figure 1: Formation of N-Nitroso-Ramipril.

Risk Factors for Contamination

Several factors can contribute to the formation of N-nitroso-ramipril during the manufacturing
process and storage of ramipril-containing drug products:

 Nitrite Impurities in Excipients: Trace levels of nitrites are a common source of nitrosating
agents. The selection of excipients with low nitrite content is a critical mitigation strategy.[3]

[4]

e Manufacturing Process: Certain manufacturing conditions, such as high temperatures and
the presence of water, can accelerate the nitrosation reaction.[5]
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» Ramipril Degradation: The degradation of ramipril can lead to the formation of impurities that
may be more susceptible to nitrosation. One such degradation product is ramipril
diketopiperazine (DKP). While DKP itself is not mutagenic, its nitrosation product has shown
mutagenic potential in in-vitro assays.[5][6]

» Storage Conditions: Inappropriate storage conditions, such as high humidity and
temperature, can promote the formation of N-nitroso-ramipril over the shelf-life of the
product.[6]

Data Presentation: Quantitative Analysis

While specific data from recalls of ramipril due to N-nitroso-ramipril contamination are not
publicly available, the following table provides an illustrative summary of potential quantitative
data based on regulatory limits and typical analytical capabilities.

Parameter Value Reference
Acceptable Intake (Al) Limit 1500 ng/day [718]
Typical Limit of Quantification
~0.05 - 0.2 ng/mL 9]
(LOQ)
Example Maximum Daily Dose
o 10 mg N/A
(MDD) of Ramipril
Calculated Concentration Limit ) ]
150 ppm (illustrative) N/A

in Drug Product (at MDD)

Disclaimer: The "Calculated Concentration Limit" is a theoretical value for illustrative purposes
and does not represent actual measured contamination levels in any specific product. The
actual permitted level in a drug product would be determined based on the maximum daily
dose and the established Al.

Experimental Protocols
Quantification of N-Nitroso-Ramipril in Ramipril Tablets
by LC-MSIMS
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This method is based on the procedure published by the Official Medicines Control Laboratory
(OMCL) network.[9]

Objective: To quantify the amount of N-nitroso-ramipril in ramipril tablets.
Methodology:

 Instrumentation: A high-performance liquid chromatography (HPLC) system coupled with a
triple quadrupole mass spectrometer (MS/MS).

o Chromatographic Conditions:

[¢]

Column: C18 reverse-phase column (e.g., 100 x 3.0 mm, 3.5 pm).
o Mobile Phase A: Water with 0.1% formic acid.
o Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: A suitable gradient program to separate N-nitroso-ramipril from the ramipril
active pharmaceutical ingredient (API) and other excipients.

o Flow Rate: 0.4 mL/min.
o Column Temperature: 40 °C.
e Mass Spectrometric Conditions:
o lonization Mode: Electrospray lonization (ESI), positive mode.
o Multiple Reaction Monitoring (MRM) Transitions:
» N-nitroso-ramipril: m/z 446.2 - 234.2 (quantifier), m/z 446.2 — 156.1 (qualifier)

o Internal Standard (I1S): A suitable deuterated analog of N-nitroso-ramipril or a structurally
similar compound.

e Sample Preparation:

o Weigh and finely powder a representative number of ramipril tablets.
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o Accurately weigh a portion of the powdered tablets equivalent to a specific amount of
ramipril (e.g., 10 mg).

o Dissolve the powder in a suitable solvent (e.g., methanol or a mixture of acetonitrile and
water).

o Spike with the internal standard.

o Vortex and/or sonicate to ensure complete dissolution.

o Centrifuge to pelletize insoluble excipients.

o Filter the supernatant through a 0.22 um filter before injection into the LC-MS/MS system.

e Quantification: Create a calibration curve using certified reference standards of N-nitroso-
ramipril. The concentration of N-nitroso-ramipril in the sample is determined by comparing
its peak area ratio to the internal standard against the calibration curve.

LC-MS/MS Analysis
(Separation & Detection)

Data Processing
(Quantification against Calibration Curve)

Tablet Sample Preparation Internal Standard Spikin Extraction & Clarification
(Weigh, Crush, Dissolve) piKing (Vortex, Centrifuge, Filter)

Click to download full resolution via product page

Figure 2: LC-MS/MS Workflow for N-Nitroso-Ramipril.

Bacterial Reverse Mutation Assay (Ames Test) for
Mutagenicity Assessment

This protocol is a generalized procedure based on the OECD Guideline 471 for testing the
mutagenic potential of chemical substances.[9][10]

Objective: To assess the potential of N-nitroso-ramipril to induce gene mutations in bacteria.
Methodology:

o Test System: Histidine-requiring strains of Salmonella typhimurium (e.g., TA98, TA100,
TA1535, TA1537) and/or a tryptophan-requiring strain of Escherichia coli (e.g., WP2 uvrA).
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» Metabolic Activation System (S9 Mix): A fraction of mammalian liver homogenate (typically
from rats or hamsters treated with an enzyme-inducing agent) is used to mimic mammalian
metabolism, as some compounds only become mutagenic after metabolic activation. The
test is performed both with and without the S9 mix.[6][11]

e Procedure (Plate Incorporation Method):

Prepare various concentrations of N-nitroso-ramipril in a suitable solvent.

[¢]

In a test tube, mix the test solution, the bacterial culture, and either the S9 mix or a buffer

[e]

(for the non-activation condition).

[e]

Add molten top agar to the mixture.

o

Pour the mixture onto a minimal glucose agar plate.

[¢]

Incubate the plates at 37°C for 48-72 hours.
o Data Analysis:

o Count the number of revertant colonies (colonies that have regained the ability to
synthesize the required amino acid) on each plate.

o A positive result is indicated by a concentration-dependent increase in the number of
revertant colonies compared to the negative (solvent) control, and/or a reproducible and

significant increase at one or more concentrations.
e Controls:
o Negative Control: The solvent used to dissolve the test substance.

o Positive Control: A known mutagen for each bacterial strain, both with and without
metabolic activation, to ensure the test system is working correctly.
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Figure 3: Ames Test Experimental Workflow.

Conclusion

The formation of N-nitroso-ramipril in pharmaceutical products is a complex issue influenced
by multiple factors, including the presence of nitrite impurities in excipients and the
manufacturing and storage conditions. While studies have indicated that N-nitroso-ramipril is
likely a non-mutagenic impurity, regulatory agencies require rigorous risk assessments and,
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where necessary, the implementation of control strategies to limit its presence in final drug
products. The development and validation of sensitive analytical methods are crucial for
monitoring and controlling the levels of this and other nitrosamine impurities, ensuring the
safety and quality of medicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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